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Compound of Interest

Compound Name:
6-Bromo-5-methylimidazo[1,2-

a]pyridine

Cat. No.: B184065 Get Quote

6-Bromo-5-methylimidazo[1,2-a]pyridine: A
Technical Guide
For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of the chemical properties, synthesis,

and potential biological activities of 6-Bromo-5-methylimidazo[1,2-a]pyridine. This compound

belongs to the imidazo[1,2-a]pyridine class of fused heterocyclic compounds, which are of

significant interest in medicinal chemistry due to their diverse pharmacological activities. This

document is intended to serve as a valuable resource for researchers and professionals

engaged in the discovery and development of novel therapeutics.

Chemical Properties
6-Bromo-5-methylimidazo[1,2-a]pyridine is a substituted bicyclic heteroaromatic compound.

While specific experimental data for this particular derivative is limited in publicly available

literature, its core chemical properties can be inferred from data on closely related compounds

and computational predictions.

Table 1: Physicochemical Properties of 6-Bromo-5-methylimidazo[1,2-a]pyridine
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Property Value Source

Molecular Formula C₈H₇BrN₂ [CymitQuimica]

Molecular Weight 211.06 g/mol [CymitQuimica]

CAS Number 116355-19-2 [CymitQuimica]

Appearance Solid (predicted) -

Melting Point
76-81 °C (for 6-

Bromoimidazo[1,2-a]pyridine)
[Sigma-Aldrich]

Boiling Point Not available -

Solubility

Limited solubility in water;

soluble in organic solvents like

DMSO and DMF (predicted)

-

Purity Typically available at ≥97% [CymitQuimica]

Note: The melting point provided is for the parent compound, 6-Bromoimidazo[1,2-a]pyridine,

and may vary for the 5-methyl derivative.

Synthesis
A specific, detailed experimental protocol for the synthesis of 6-Bromo-5-methylimidazo[1,2-
a]pyridine is not readily available in the surveyed literature. However, a general and widely

used method for the synthesis of imidazo[1,2-a]pyridines is the condensation reaction between

a substituted 2-aminopyridine and an α-halocarbonyl compound.

Based on this established methodology, a plausible synthetic route for 6-Bromo-5-
methylimidazo[1,2-a]pyridine would involve the reaction of 2-amino-5-bromo-6-

methylpyridine with a suitable two-carbon synthon, such as chloroacetaldehyde or

bromoacetaldehyde.

Proposed Experimental Protocol
Reaction: Synthesis of 6-Bromo-5-methylimidazo[1,2-a]pyridine
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Materials:

2-amino-5-bromo-6-methylpyridine

Chloroacetaldehyde (typically as a 40-50% aqueous solution)

Sodium bicarbonate (NaHCO₃) or another suitable base

Ethanol or another suitable solvent

Ethyl acetate for extraction

Anhydrous sodium sulfate (Na₂SO₄) for drying

Procedure:

To a solution of 2-amino-5-bromo-6-methylpyridine in a suitable solvent (e.g., ethanol), add

an equimolar or slight excess of chloroacetaldehyde solution.

Add a base, such as sodium bicarbonate, to neutralize the hydrogen halide formed during

the reaction.

The reaction mixture is typically stirred at room temperature or gently heated (e.g., 50-60 °C)

for several hours to overnight.

Monitor the reaction progress using an appropriate technique, such as Thin Layer

Chromatography (TLC).

Upon completion, the solvent is removed under reduced pressure.

The residue is then partitioned between water and an organic solvent like ethyl acetate.

The organic layer is separated, washed with brine, and dried over anhydrous sodium sulfate.

The solvent is evaporated to yield the crude product.

Purification of the crude product can be achieved by recrystallization from a suitable solvent

system or by column chromatography on silica gel.
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Note: This is a generalized protocol and would require optimization for specific yields and purity

of 6-Bromo-5-methylimidazo[1,2-a]pyridine.

Diagram 1: Proposed Synthesis Workflow
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Caption: Proposed workflow for the synthesis of 6-Bromo-5-methylimidazo[1,2-a]pyridine.

Biological Activity and Signaling Pathways
While specific studies on the biological activity of 6-Bromo-5-methylimidazo[1,2-a]pyridine
are not extensively documented, the imidazo[1,2-a]pyridine scaffold is a well-established

pharmacophore with a broad range of biological activities, most notably as anticancer agents.

Studies on various substituted imidazo[1,2-a]pyridines have demonstrated their ability to induce

apoptosis in cancer cells through multiple signaling pathways. It is plausible that 6-Bromo-5-
methylimidazo[1,2-a]pyridine may exhibit similar properties.
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Putative Anticancer Mechanism
Based on the known mechanisms of action for this class of compounds, 6-Bromo-5-
methylimidazo[1,2-a]pyridine could potentially exert its anticancer effects by:

Inhibition of Kinase Signaling: Many imidazo[1,2-a]pyridine derivatives are known to inhibit

protein kinases that are crucial for cancer cell survival and proliferation, such as those in the

PI3K/AKT/mTOR pathway.

Induction of Apoptosis: These compounds can trigger programmed cell death (apoptosis)

through both the intrinsic (mitochondrial) and extrinsic pathways.

Hypothetical Signaling Pathway
The following diagram illustrates a potential signaling pathway through which 6-Bromo-5-
methylimidazo[1,2-a]pyridine might induce apoptosis in cancer cells, based on the activities

of related compounds.

Diagram 2: Hypothetical Apoptotic Signaling Pathway
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Caption: Putative apoptotic signaling pathway modulated by 6-Bromo-5-methylimidazo[1,2-
a]pyridine.

Safety and Handling
As with any chemical compound, 6-Bromo-5-methylimidazo[1,2-a]pyridine should be

handled with appropriate safety precautions in a laboratory setting.
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Table 2: Safety and Handling Information

Aspect Recommendation

Personal Protective Equipment (PPE)
Safety glasses with side-shields, chemical-

resistant gloves, and a lab coat should be worn.

Handling

Avoid inhalation of dust and contact with skin

and eyes. Handle in a well-ventilated area or in

a fume hood.

Storage
Store in a tightly closed container in a cool, dry

place away from incompatible materials.

Disposal
Dispose of in accordance with local, state, and

federal regulations for chemical waste.

Conclusion
6-Bromo-5-methylimidazo[1,2-a]pyridine is a compound with potential for further

investigation in the field of medicinal chemistry, particularly in the development of anticancer

agents. While specific experimental data for this molecule is limited, this guide provides a

foundational understanding of its chemical properties, a plausible synthetic approach, and a

hypothesized mechanism of biological action based on the well-documented activities of the

imidazo[1,2-a]pyridine scaffold. Further research is warranted to fully elucidate the chemical

and biological profile of this specific compound and to explore its therapeutic potential.

To cite this document: BenchChem. [6-Bromo-5-methylimidazo[1,2-a]pyridine chemical
properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b184065#6-bromo-5-methylimidazo-1-2-a-pyridine-
chemical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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